Cas no 1357624-37-3 (2,2-Difluoro-3,3-dimethyl-6,8-dinitro-2,3-dihydro-1,4-benzodioxine)

• Product Name: 2,2-Difluoro-3,3-dimethyl-6,8-dinitro-2,3-dihydro-1,4-benzodioxine
• CAS No: 1357624-37-3
• MF: C₁₀H₈F₂N₂O₆
• MW: 290.177129745483
• MDL: MFCD24842668
• CID: 2855022
• Update Time: 2025-10-29

2,2-Difluoro-3,3-dimethyl-6,8-dinitro-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-3,3-dimethyl-6,8-dinitro-2,3-dihydro-1,4-benzodioxine
• 2,2-Difluoro-3,3-dimethyl-6,8-dinitro-2,3-dihydro-1,4-benzodioxin

• MDL： MFCD24842668
• Inchi： 1S/C10H8F2N2O6/c1-9(2)10(11,12)20-8-6(14(17)18)3-5(13(15)16)4-7(8)19-9/h3-4H,1-2H3
• InChI Key： PZPLPCRWIXRRIB-UHFFFAOYSA-N
• SMILES： FC1(C(C)(C)OC2C=C(C=C(C=2O1)[N+](=O)[O-])[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 432
• XLogP3: 2.7
• Topological Polar Surface Area: 110

Additional information on 2,2-Difluoro-3,3-dimethyl-6,8-dinitro-2,3-dihydro-1,4-benzodioxine

Introduction to 2,2-Difluoro-3,3-Dimethyl-6,8-Dinitro-2,3-Dihydro-1,4-Benzo[d][1,4]Dioxin

The compound with CAS No. 1357624-37-3, commonly referred to as 2,2-Difluoro-3,3-Dimethyl-6,8-Dinitro-2,3-Dihydro-1,4-Benzo[d][1,4]Dioxin, is a highly specialized organic compound with a complex structure and unique properties. This compound belongs to the class of benzodioxines and is characterized by its benzodioxine core structure with specific substituents that confer distinct chemical and physical properties. The presence of difluoro, dimethyl, and dinitro groups in its molecular framework makes it a subject of interest in various scientific and industrial applications.

Recent advancements in chemical synthesis have enabled the precise control of the structure of such compounds. The benzodioxine system is known for its stability and versatility in forming various functional groups. The difluoro substitution at the 2-position introduces electron-withdrawing effects that enhance the reactivity of the molecule under certain conditions. Similarly, the dimethyl groups at the 3-position provide steric hindrance and influence the overall conformation of the molecule. The dinitro groups at positions 6 and 8 further contribute to the electronic properties of the compound.

The synthesis of this compound involves multi-step processes that require careful optimization to achieve high yields and purity. Researchers have explored various methodologies to construct the benzodioxine framework efficiently. For instance, oxidative coupling reactions and cyclization techniques have been employed to assemble this complex structure. The use of transition metal catalysts has significantly improved the selectivity and efficiency of these reactions.

The application potential of this compound lies in its ability to act as a versatile building block in organic synthesis. Its unique combination of substituents makes it suitable for use in drug discovery programs targeting specific biological pathways. Recent studies have highlighted its role as a precursor for bioactive molecules with potential anti-inflammatory or anticancer properties.

In addition to its role in pharmaceutical research, this compound has found applications in materials science. Its electronic properties make it a candidate for use in organic electronics or as a component in advanced materials such as polymers or liquid crystals. The influence of substituents on its electronic behavior has been extensively studied using computational chemistry tools like density functional theory (DFT), providing insights into its potential uses.

The environmental impact of synthesizing such compounds has also come under scrutiny. Researchers are exploring greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Biocatalytic methods and solvent-free reaction conditions are being investigated as sustainable alternatives for producing this compound.

In conclusion, 2,2-Difluoro-3,3-Dimethyl-6,8-Dinitro-2,3-Dihydro-1,Benzo[d][1,4]Dioxin (CAS No. 1357624-37) represents a fascinating example of how structural complexity can lead to diverse functional properties. Its synthesis involves cutting-edge chemical techniques and offers promising avenues for future research across multiple disciplines.